Cas no 1697941-35-7 (ethyl 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1697941-35-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5694976
• PubChem ID: 136840932
• Update Time: 2025-10-31

ethyl 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• 1697941-35-7
• Ethyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-1119113
• ethyl 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-5-10-8-3-4-11-12(8)6-7/h3-4,7,10H,2,5-6H2,1H3
• InChI Key： ZTMLZAHMUGKNEB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=CC=NN2C1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate

Ethyl 4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Ethyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate, also known by its CAS registry number CAS No. 1697941-35-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The ethyl ester functional group at the 6-position of the pyrazolo[1,5-a]pyrimidine ring imparts unique chemical properties and biological activity to this molecule.

The structure of ethyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is characterized by a bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. The numbering of the atoms in the fused system follows the IUPAC nomenclature rules for bicyclic compounds. The ethyl ester group at position 6 is attached to the carboxylic acid moiety of the pyrazolo[1,5-a]pyrimidine system. This functional group plays a crucial role in determining the compound's solubility and bioavailability.

Recent studies have highlighted the potential of ethyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate as a promising candidate in drug discovery. Researchers have explored its activity against various enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The synthesis of CAS No. 1697941-35-7 involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by esterification to introduce the ethyl group at position 6. The synthesis pathway has been optimized to achieve high yields and purity levels suitable for pharmacological studies.

In terms of applications,ethyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has shown potential in several therapeutic areas. Preclinical studies suggest that it may have anti-inflammatory properties due to its ability to modulate key inflammatory pathways. Additionally, its role as an antagonist or agonist at various G-protein coupled receptors (GPCRs) is currently under investigation.

The pharmacokinetic profile of CAS No. 1697941-35-7 has been evaluated in animal models. Results indicate that it has moderate oral bioavailability and exhibits favorable distribution characteristics across various tissues. These findings are encouraging for its potential development as an orally administered drug.

Toxicological studies are essential for determining the safety profile of any potential drug candidate. Initial toxicity studies on ethyl 4H,5H,6H,7H-pyrazolo[1,,a]pyrimidine-6-carboxylate suggest that it has a low acute toxicity profile at tested doses. However,further long-term toxicity studies are required to fully assess its safety for human use.

In conclusion,CAS No. 1697941-35-7, or ethyl 4,,a]-pyrimidine- carboxylate,is an intriguing compound with promising therapeutic potential across multiple disease areas.The combination of its unique chemical structure with favorable pharmacokinetic properties makes it an attractive candidate for further research and development.